molecular formula C14H8BrCl B15394569 1-Bromo-3-((3-chlorophenyl)ethynyl)benzene

1-Bromo-3-((3-chlorophenyl)ethynyl)benzene

Cat. No.: B15394569
M. Wt: 291.57 g/mol
InChI Key: ZDWDRGGWBTWMGI-UHFFFAOYSA-N
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Description

1-Bromo-3-((3-chlorophenyl)ethynyl)benzene is a halogenated aromatic compound featuring a bromine substituent at the 1-position of the benzene ring and a 3-chlorophenyl ethynyl group at the 3-position. The ethynyl linker (-C≡C-) enables conjugation and participation in cross-coupling reactions (e.g., Sonogashira coupling), making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and materials science .

Properties

Molecular Formula

C14H8BrCl

Molecular Weight

291.57 g/mol

IUPAC Name

1-bromo-3-[2-(3-chlorophenyl)ethynyl]benzene

InChI

InChI=1S/C14H8BrCl/c15-13-5-1-3-11(9-13)7-8-12-4-2-6-14(16)10-12/h1-6,9-10H

InChI Key

ZDWDRGGWBTWMGI-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)Cl)C#CC2=CC(=CC=C2)Br

Origin of Product

United States

Comparison with Similar Compounds

Comparative Analysis Table

Compound Name Substituent Key Properties Applications Reference
1-Bromo-3-((3-chlorophenyl)ethynyl)benzene Ethynyl linker Conjugation, cross-coupling reactivity Pharmaceuticals, materials
1-Bromo-3-(trifluoromethoxy)benzene -OCF₃ High electronegativity, lipophilicity Agrochemicals
1-Bromo-3-((3-bromobenzyl)oxy)benzene -OCH₂C₆H₄Br Steric bulk, π-π interactions Organic synthesis
1-Bromo-3-(1,1-difluoropropyl)benzene -CH₂CF₂ Hydrophobicity Drug candidates
1-Bromo-3-(cyclopropylmethoxy)benzene -OCH₂C₃H₅ Steric strain Catalysis

Research Findings and Trends

  • Reactivity: Ethynyl-linked compounds exhibit superior reactivity in Sonogashira couplings compared to ether-linked derivatives due to the sp-hybridized carbon .
  • Spectral Signatures : Ethynyl groups show distinct ¹³C NMR signals (δ ~70–90 ppm for sp carbons), whereas sulfanylmethyl groups appear at δ ~30–40 ppm .
  • Safety Profiles : Halogenated aromatics like 3-bromochlorobenzene require careful handling due to toxicity (skin/eye irritation) .

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